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Compound of Interest |

Compound Name: 2-Hydroxyethyl propionate
CAS No.: 24567-27-9
Cat. No.: B1603727

Get Quote

This guide provides a comprehensive technical overview of 2-Hydroxyethyl propionate, a
versatile bifunctional molecule. With its ester and primary alcohol functionalities, this compound
holds significant potential in various scientific and industrial applications, particularly in the
realm of polymer chemistry and as a building block for more complex molecules. This
document is intended for researchers, scientists, and professionals in drug development and
materials science who seek a detailed understanding of this compound's characteristics and
utility.

Molecular Structure and Physicochemical
Properties

2-Hydroxyethyl propionate, also known as ethylene glycol monopropionate, possesses a
simple yet versatile molecular architecture. The structure consists of a propionyl group
esterified with one of the hydroxyl groups of ethylene glycol, leaving a free primary hydroxyl
group. This dual functionality is the cornerstone of its chemical reactivity and utility.
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The structural formula is represented by the SMILES string: CCC(=0)OCCO.[1]

A comprehensive summary of its key physicochemical properties is presented in the table

below.
Property Value Source
CAS Number 24567-27-9 [21[3114]
Molecular Formula CsH100s3 [1112][31[4]
Molecular Weight 118.13 g/mol [1112113114]
Boiling Point 90-97 °C at 16 Torr [2][3]
Predicted Density 1.054 + 0.06 g/cm?3 [3]
InChi Key SFAMKDPMPDEXGH- (1]

UHFFFAOYSA-N

Synthesis of 2-Hydroxyethyl propionate

The synthesis of 2-Hydroxyethyl propionate can be achieved through several routes. A
common and efficient method involves the esterification of ethylene glycol with propionic acid
or its derivatives. One documented method is the reaction of ethylene glycol with ethyl
propionate.

Experimental Protocol: Transesterification of Ethyl
Propionate with Ethylene Glycol

This protocol is based on a referenced synthetic route and established principles of
transesterification. The causality behind the choice of reagents and conditions is to favor the
formation of the mono-esterified product and to drive the equilibrium towards the desired
product.

Materials:

o Ethylene glycol
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o Ethyl propionate

o Dowex 50W (or other suitable acidic catalyst)

o Octane (or another suitable high-boiling, inert solvent)

o Standard laboratory glassware for reactions under reflux
« Distillation apparatus

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine ethylene glycol and ethyl propionate. A molar excess of ethylene glycol is
often used to favor the formation of the mono-propionate ester over the di-ester.

o Solvent and Catalyst Addition: Add octane to the reaction mixture. The solvent serves to
control the reaction temperature and can aid in the azeotropic removal of the ethanol
byproduct, thus driving the reaction forward. Add a catalytic amount of Dowex 50W resin.
This strong acidic ion-exchange resin is a heterogeneous catalyst, which simplifies
purification as it can be easily filtered off after the reaction.

o Reaction Conditions: Heat the mixture to 100 °C with vigorous stirring. The reaction is
typically carried out for several hours (e.g., 4 hours) to reach equilibrium.

e Monitoring the Reaction: The progress of the reaction can be monitored by techniques such
as gas chromatography (GC) or thin-layer chromatography (TLC) to observe the
consumption of the starting materials and the formation of the product.

o Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature. Remove the Dowex 50W catalyst by filtration. The solvent and any unreacted
starting materials can be removed by distillation. The final product, 2-Hydroxyethyl
propionate, can be purified by vacuum distillation.

Synthesis Pathway Diagram
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Caption: Synthesis of 2-Hydroxyethyl propionate via transesterification.

Spectroscopic Characterization (Predicted)

While experimental spectra for 2-Hydroxyethyl propionate are not readily available in public
databases, its spectral characteristics can be reliably predicted based on its structure and data
from analogous compounds.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 2-Hydroxyethyl propionate is expected to show four distinct
signals:

o Atriplet corresponding to the methyl protons (-CHs) of the propionyl group, likely in the range
of 1.0-1.2 ppm.

e A guartet for the methylene protons (-CHz-) of the propionyl group, adjacent to the carbonyl,
expected around 2.2-2.4 ppm.

o Atriplet for the methylene protons adjacent to the ester oxygen (-COOCHS-2-), anticipated in
the region of 4.1-4.3 ppm.
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o Atriplet for the methylene protons adjacent to the hydroxyl group (-CH20H), expected
around 3.6-3.8 ppm.

e Abroad singlet for the hydroxyl proton (-OH), the chemical shift of which is variable and
dependent on concentration and solvent.

3C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum is predicted to exhibit five signals, corresponding to the five non-
equivalent carbon atoms in the molecule:

A signal for the methyl carbon (-CHs) of the propionyl group, expected at approximately 9-12
ppm.

o A signal for the methylene carbon (-CHz-) of the propionyl group, around 27-30 ppm.

» A signal for the methylene carbon adjacent to the hydroxyl group (-CH20H), predicted in the
range of 60-63 ppm.

» A signal for the methylene carbon adjacent to the ester oxygen (-COOCH?:-), expected
around 65-68 ppm.

o A signal for the carbonyl carbon (C=0) of the ester group, anticipated in the region of 173-
176 ppm.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of 2-Hydroxyethyl propionate would be characterized by the following key
absorption bands:

e A strong, broad band in the region of 3200-3500 cm~1, characteristic of the O-H stretching
vibration of the hydroxyl group.

» Strong C-H stretching vibrations for the aliphatic CH2 and CHs groups, typically appearing in
the 2850-3000 cm~! range.

e Avery strong, sharp absorption band around 1735-1750 cm~1, corresponding to the C=0
stretching of the ester carbonyl group.
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e C-O stretching vibrations for the ester and alcohol functionalities, expected in the 1000-1300
cm~1region.

Applications in Drug Development and Materials
Science

The bifunctional nature of 2-Hydroxyethyl propionate makes it a valuable monomer for the
synthesis of functional polymers. The presence of a free hydroxyl group allows for post-
polymerization modification or for creating polymers with specific hydrophilic properties.

While direct applications of 2-Hydroxyethyl propionate in drug formulations are not
extensively documented, its structural motifs are found in various biocompatible and
biodegradable polymers used in drug delivery. For instance, polymers based on hydroxyethyl-
containing monomers, such as poly(2-hydroxyethyl methacrylate) (PHEMA), have been widely
investigated for biomedical applications due to their high water content, non-toxicity, and
biocompatibility. These polymers are often used in the fabrication of hydrogels for controlled
drug release.

The propionate ester linkage in 2-Hydroxyethyl propionate can be susceptible to hydrolysis,
suggesting its potential as a building block for creating biodegradable polyesters for drug
delivery systems. The rate of degradation can be tailored by copolymerization with other
monomers.

Furthermore, hyperpolarized [*3C]-2-hydroxyethylpropionate has been investigated as a
contrast agent for in vivo metabolic imaging using magnetic resonance imaging (MRI).[5] This
highlights the potential of this molecule and its derivatives in advanced biomedical diagnostics.

[5]

Safety and Handling

2-Hydroxyethyl propionate is a combustible liquid and requires careful handling in a well-
ventilated area, away from sources of ignition. Based on available safety data, the following
GHS hazard statements are associated with this compound:

e H227: Combustible liquid
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e H315: Causes skin irritation

e H319: Causes serious eye irritation

o H335: May cause respiratory irritation
Precautionary Measures:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling
this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyethyl
propionate: Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1603727/docs#an-in-depth-technical-
guide-to-2-hydroxyethyl-propionate-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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